(4Z)-4-(propoxymethylidene)cyclohexene

• IUPAC Name: (4Z)-4-(propoxymethylidene)cyclohexene
• InChI: InChI=1S/C10H16O/c1-2-8-11-9-10-6-4-3-5-7-10/h3-4,9H,2,5-8H2,1H3/b10-9+
• InChI Key: BJPGJVWXZVIBRJ-MDZDMXLPSA-N
• Canonical SMILES: CCCOC=C1CCC=CC1
• Isomeric SMILES: CCCO/C=C\1/CCC=CC1
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol

Description

(4Z)-4-(Propoxymethylidene)cyclohexene is a substituted cyclohexene derivative characterized by a propoxymethylidene group (-CH(OPr)) at the 4-position of the cyclohexene ring in the Z-configuration. This structural feature imparts distinct electronic and steric properties, influencing its reactivity and applications. For instance, cyclohexene derivatives are often synthesized via transition metal-catalyzed reactions (e.g., Cr, Co, or Mn catalysts) in solvents like acetone or cyclohexane .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: 4-Methylcyclohexene

4-Methylcyclohexene (CAS 591-47-9) serves as a key structural analogue, differing only in its substituent (methyl group vs. propoxymethylidene).

Property	4-Methylcyclohexene	(4Z)-4-(Propoxymethylidene)cyclohexene (Inferred)
Molecular Formula	C₇H₁₂	C₁₀H₁₆O
Substituent	Methyl (-CH₃)	Propoxymethylidene (-CH(OPr))
Boiling Point	~130–135°C (experimental)	Likely higher due to increased molecular weight
Solubility	Low polarity solvents (e.g., cyclohexane)	Enhanced solubility in polar solvents (e.g., acetone)
Applications	Organic synthesis intermediate, solvent	Potential use in pharmaceuticals or specialty polymers

The propoxymethylidene group introduces an ether functionality, increasing polarity and molecular weight. This may enhance solubility in polar aprotic solvents like acetone, a common medium for cyclohexene derivative synthesis . Additionally, the Z-configuration could influence stereochemical outcomes in reactions like Diels-Alder cycloadditions.

Reactivity and Stability

Compared to 4-methylcyclohexene, the propoxymethylidene substituent is more sterically demanding and electron-withdrawing. This could reduce stability under acidic conditions (due to ether cleavage) but enhance reactivity toward nucleophiles. For example, the methylidene group may participate in conjugate additions or oxidation reactions, which are less feasible in 4-methylcyclohexene .

Key Research Findings

• Synthesis Challenges : The bulky propoxymethylidene group may require optimized catalysts (e.g., B3ATbIe or Mn-based systems) to prevent steric hindrance during cyclohexene ring formation .
• Extraction Considerations : Cyclohexene derivatives can interfere with analytical methods (e.g., masking peaks in GC/MS) . The polar nature of (4Z)-4-(propoxymethylidene)cyclohexene may necessitate alternative extraction solvents like FC-113 to avoid co-elution issues .
• Biological Potential: Structural parallels to bioactive cyclohexene derivatives suggest possible roles in inflammation modulation or cytotoxicity .